Luteolin-7-O-D-glucopyranoside Luteolin-7-O-D-glucopyranoside Luteolin 7-glucoside, also known as 7-glucoluteolin or cinaroside, belongs to the class of organic compounds known as flavonoid-7-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C7-position. Luteolin 7-glucoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, luteolin 7-glucoside is primarily located in the cytoplasm. Luteolin 7-glucoside can be converted into luteolin and luteolin 7-O-beta-D-glucoside-4'-(Z-2-methyl-2-butenoate). Outside of the human body, luteolin 7-glucoside can be found in a number of food items such as fennel, german camomile, herbs and spices, and dill. This makes luteolin 7-glucoside a potential biomarker for the consumption of these food products.
Luteolin 7-O-beta-D-glucoside is a glycosyloxyflavone that is luteolin substituted by a beta-D-glucopyranosyl moiety at position 7 via a glycosidic linkage. It has a role as an antioxidant and a plant metabolite. It is a beta-D-glucoside, a glycosyloxyflavone, a trihydroxyflavone and a monosaccharide derivative. It derives from a luteolin. It is a conjugate acid of a luteolin 7-O-beta-D-glucoside(1-).
Brand Name: Vulcanchem
CAS No.: 5373-11-5
VCID: VC0190365
InChI: InChI=1S/C21H20O11/c22-7-16-18(27)19(28)20(29)21(32-16)30-9-4-12(25)17-13(26)6-14(31-15(17)5-9)8-1-2-10(23)11(24)3-8/h1-6,16,18-25,27-29H,7H2/t16-,18-,19+,20-,21-/m1/s1
SMILES: C1=CC(=C(C=C1C2=CC(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)CO)O)O)O)O)O)O
Molecular Formula: C21H20O11
Molecular Weight: 448.4 g/mol

Luteolin-7-O-D-glucopyranoside

CAS No.: 5373-11-5

Natural Products

VCID: VC0190365

Molecular Formula: C21H20O11

Molecular Weight: 448.4 g/mol

Luteolin-7-O-D-glucopyranoside - 5373-11-5

CAS No. 5373-11-5
Product Name Luteolin-7-O-D-glucopyranoside
Molecular Formula C21H20O11
Molecular Weight 448.4 g/mol
IUPAC Name 2-(3,4-dihydroxyphenyl)-5-hydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
Standard InChI InChI=1S/C21H20O11/c22-7-16-18(27)19(28)20(29)21(32-16)30-9-4-12(25)17-13(26)6-14(31-15(17)5-9)8-1-2-10(23)11(24)3-8/h1-6,16,18-25,27-29H,7H2/t16-,18-,19+,20-,21-/m1/s1
Standard InChIKey PEFNSGRTCBGNAN-QNDFHXLGSA-N
Isomeric SMILES C1=CC(=C(C=C1C2=CC(=O)C3=C(C=C(C=C3O2)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O)O
SMILES C1=CC(=C(C=C1C2=CC(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)CO)O)O)O)O)O)O
Canonical SMILES C1=CC(=C(C=C1C2=CC(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)CO)O)O)O)O)O)O
Melting Point 256-258°C
Physical Description Solid
Description Luteolin 7-glucoside, also known as 7-glucoluteolin or cinaroside, belongs to the class of organic compounds known as flavonoid-7-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C7-position. Luteolin 7-glucoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, luteolin 7-glucoside is primarily located in the cytoplasm. Luteolin 7-glucoside can be converted into luteolin and luteolin 7-O-beta-D-glucoside-4'-(Z-2-methyl-2-butenoate). Outside of the human body, luteolin 7-glucoside can be found in a number of food items such as fennel, german camomile, herbs and spices, and dill. This makes luteolin 7-glucoside a potential biomarker for the consumption of these food products.
Luteolin 7-O-beta-D-glucoside is a glycosyloxyflavone that is luteolin substituted by a beta-D-glucopyranosyl moiety at position 7 via a glycosidic linkage. It has a role as an antioxidant and a plant metabolite. It is a beta-D-glucoside, a glycosyloxyflavone, a trihydroxyflavone and a monosaccharide derivative. It derives from a luteolin. It is a conjugate acid of a luteolin 7-O-beta-D-glucoside(1-).
Synonyms cinaroside
cynaroside
luteolin-7-beta-D-glucoside
luteolin-7-glucoside
luteolin-7-O-beta-D-glucopyranoside
luteolin-7-O-monoglucoside
luteoloside
nephrocizin
Reference Compt. Rend., 1943, 216, p505
PubChem Compound 5280637
Last Modified Nov 11 2021
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